Cas no 119984-42-8 (1-benzyl-5-heptoxy-pyrrolidin-2-one)

• Product Name: 1-benzyl-5-heptoxy-pyrrolidin-2-one
• CAS No: 119984-42-8
• MF: C₁₈H₂₇NO₂
• MW: 289.412485361099
• CID: 145655
• Update Time: 2024-01-25

1-benzyl-5-heptoxy-pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-heptoxy-pyrrolidin-2-one
• (+-)-5-(Heptyloxy)-1-(phenylmethyl)-2-pyrrolidinone
• 2-Pyrrolidinone, 5-(heptyloxy)-1-(phenylmethyl)-, (+-)-
• 2-Pyrrolidinone, 5-(heptyloxy)-1-(phenylmethyl)-

• Inchi： 1S/C18H27NO2/c1-2-3-4-5-9-14-21-18-13-12-17(20)19(18)15-16-10-7-6-8-11-16/h6-8,10-11,18H,2-5,9,12-15H2,1H3
• InChI Key： KVJKYVNTZDTLAH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(OCCCCCCC)CCC1=O

Computed Properties

• Exact Mass: 289.20431
• Monoisotopic Mass: 289.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.04
• Boiling Point: 439°C at 760 mmHg
• Flash Point: 219.3°C
• Refractive Index: 1.53
• PSA: 29.54
• LogP: 4.06000
• pka: -2.27±0.40(Predicted)